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Compound of Interest

Compound Name: 1-Cyclopropyl-2-nitroethanol

Cat. No.: B1612028

An In-depth Technical Guide to the Spectroscopic Characterization of 1-Cyclopropyl-2-
nitroethanol

Abstract

This guide provides a comprehensive technical overview of the essential spectroscopic
techniques required for the unambiguous structural elucidation and characterization of 1-
cyclopropyl-2-nitroethanol. As a model (3-nitro alcohol, this compound serves as a valuable
case study for understanding the application of Infrared (IR) Spectroscopy, Nuclear Magnetic
Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). The narrative emphasizes the
causality behind experimental choices and data interpretation, providing field-proven insights
for professionals in chemical synthesis and drug development. Each section includes detailed
experimental protocols, data interpretation frameworks, and integrated analysis to form a self-
validating system for characterization.

Introduction and Synthetic Context

1-Cyclopropyl-2-nitroethanol is a [3-nitro alcohol, a class of compounds that are highly
versatile synthetic intermediates.[1][2] They are crucial building blocks for a variety of more
complex molecules, including B-amino alcohols and a-nitro ketones, which are significant in
pharmaceutical development.[2][3] The primary route to synthesizing such compounds is the
Henry reaction, also known as the nitroaldol reaction.[1][2][4] This classic carbon-carbon bond-
forming reaction involves the base-catalyzed addition of a nitroalkane to an aldehyde or
ketone.[2][5]
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In the case of 1-cyclopropyl-2-nitroethanol, the synthesis involves the reaction between
cyclopropanecarboxaldehyde and nitromethane.[6]
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Reactants

Cyclopropanecarboxaldehyde Nitromethane

+ Base Catalyst ——

Henry Reaction

Product

\J
1-Cyclopropyl-2-nitroethanol
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Sample Preparation

Dissolve 5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCI3).

\ 4
Add internal standard if needed (e.g., TMS).

Y

Transfer to a 5 mm NMR tube.

Ii;:lta Acquisition (e.g., 400 MHz Spectrometer)
Insert sample, lock, and shim the magnetic field. Acquire 1H spectrum (e.g., 16 scans).

'

Acquire 13C spectrum (e.g., 1024 scans).

Data Processiniy& Interpretation

Apply Fourier Transform, phase correction, and baseline correction.

\
Calibrate chemical shifts (e.g., TMS to 0.00 ppm).

Y

Integrate 1H signals and analyze multiplicity.

Y

Assign peaks to specific protons and carbons.
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1-Cyclopropyl-2-nitroethanol

confirms
Mol. Weight & Formula

confirms confirms
Functional Groups [C-H Framework

Y

IR Spec: NMR Spec: MS Spec:
- Broad O-H (~3400 cm-1) - 1H: Signals for CH-OH, CH2-NO2, Cyclopropyl - M+ at m/z =131
- Strong NO2 (~1550, ~1370 cm-1) - 13C: 5 unique carbon signals - Fragments: [M-H20]+, [M-NO2]+

Unambiguous Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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